Cas no 156722-18-8 (Rostafuroxin)

• Product Name: Rostafuroxin
• CAS No: 156722-18-8
• Molecular Formula: C₂₃H₃₄O₄
• Molecular Weight: 374.51366
• MDL: MFCD00927279
• CID: 163335
• PubChem ID: 153976

Rostafuroxin Properties

Names and Identifiers

• 24-Norchola-20,22-diene-3,14,17-triol,21,23-epoxy-, (3b,5b,14b)-
• ROSTAFUROXIN
• (3β,5β,14β)-21,23-Ep
• (3β,5β,14β)-21,23-Epoxy-24-Norchola-20,22-diene-3,14,17-triol
• (3β,5β,14β,17α)-17-(3-Furyl)androstane-3,14,17-triol
• PST-2238
• (3,5,14)-21,23-epoxy24-Norchola-20,22-diene-3,14,17-triol
• PST 2238
• (3beta,5beta,14beta)-21,23-Epoxy-24-norchola-20,22-diene-3,14,17-triol
• Rostafuroxin PST2284
• Rostafuroxin (PST-2238)
• Rostafuroxin (3beta,5beta,14beta)-21,23-Epoxy-24-norchola-20,22-diene-3,14,17-triol
• (3beta,5beta,14beta)-21,23-Epoxy-24-norchola-20,22-diene-3,14,17-triol Rostafuroxin (PST 2238)
• (3S,5R,8R,9S,10S,13R,14S,17R)-17-(3-furyl)-10,13-dimethyl-2,3,4,5,6,7, 8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,14,17-triol
• P848LCX62B
• UNII-P848LCX62B
• 3?,5?,14?)-21,23-Epoxy-24-norchola-20,22-diene-3,14,17-triol
• CHEMBL2068971
• 17-(3-Furyl)-5beta-androstane-3,14,17-triol
• (3S,5R,8R,9S,10S,13S,14S,17S)-17-(furan-3-yl)-10,13-dimethylhexadecahydro-14H-cyclopenta[a]phenanthrene-3,14,17-triol
• DB12350
• Rostafuroxin(PST 2238)
• 21,23-EPOXY-24-NOR-14.BETA.,5.BETA.-CHOLA-20,21-DIENE-3.BETA.,14,17.ALPHA.-TRIOL
• 156722-18-8
• HY-12283
• DTXSID20870040
• Q1110424
• AC-35335
• (4-{[5-Chloro-4-(methylamino)-3H-pyrrolo[2,3-d]pyrimidin-2-yl]amino}-3-methoxyphenyl)(4-morpholinyl)methanone
• F85054
• (1S,2S,5S,7R,10R,11S,14R,15S)-14-(furan-3-yl)-2,15-dimethyltetracyclo[8.7.0.0?,?.0??,??]heptadecane-5,11,14-triol
• 21,23-Epoxy-24-nor-14beta,5beta-chola-20,21-diene-3beta,14,17alpha-triol
• J-690210
• E4R
• 24-Norchola-20,22-diene-3,14,17-triol, 21,23-epoxy-, (3beta,5beta,14beta)-
• SCHEMBL1716210
• AKOS025142085
• NS00069227
• (3S,5R,8R,9S,10S,13S,14S,17S)-17-(furan-3-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,14,17-triol
• rostafuroxine
• CS-3295
• EX-A192
• Rostafuroxin [INN]
• PST2238
• PST 2238, >=98%
• BRD-K11672787-001-01-5
• rostafuroxina
• GLXC-04610
• (1S,2S,5S,7R,10R,11S,14R,15S)-14-(furan-3-yl)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecane-5,11,14-triol
• Rostafuroxin?
• (1S,2S,5S,7R,10R,11S,14R,15S)-14-(furan-3-yl)-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecane-5,11,14-triol
• rostafuroxinum

• MDL： MFCD00927279
• InChIKey： AEAPORIZZWBIEX-DTBDINHYSA-N
• Inchi： InChI=1S/C23H34O4/c1-20-8-5-17(24)13-15(20)3-4-19-18(20)6-9-21(2)22(25,10-11-23(19,21)26)16-7-12-27-14-16/h7,12,14-15,17-19,24-26H,3-6,8-11,13H2,1-2H3/t15-,17+,18+,19-,20+,21-,22+,23+/m1/s1
• SMILES： O[C@]([C@@](CC[C@@]1([H])[C@@]2(CC[C@H](O)C1)C)([H])[C@]2([H])CC3)(CC[C@@]4(C5=COC=C5)O)[C@]34C

Computed Properties

• Exact Mass: 374.24600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 374.24570956g/mol
• Heavy Atom Count: 27
• Complexity: 609
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• LogP: 3.98570
• PSA: 73.83000
• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 17-furanylsteroids and derivatives